Cas no 927189-54-6 (Benzenamine, 4-benzo[b]thien-2-yl-N,N-dimethyl-)

• Product Name: Benzenamine, 4-benzo[b]thien-2-yl-N,N-dimethyl-
• CAS No: 927189-54-6
• MF: C₁₆H₁₅NS
• MW: 253.36200261116
• CID: 1974628
• PubChem ID: 49817793
• Update Time: 2025-04-21

Benzenamine, 4-benzo[b]thien-2-yl-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-benzo[b]thien-2-yl-N,N-dimethyl-
• 4-(1-benzothiophen-2-yl)-N,N-dimethylaniline
• DTXSID70678578
• 927189-54-6
• HS-4577
• DTXCID10629327

• Inchi： 1S/C16H15NS/c1-17(2)14-9-7-12(8-10-14)16-11-13-5-3-4-6-15(13)18-16/h3-11H,1-2H3
• InChI Key： NQMVDOQRCVMFJT-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 253.093
• Monoisotopic Mass: 253.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.5A^2
• XLogP3: 4.7